6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid
Overview
Description
6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid is a chemical compound with the molecular formula C12H11NO4 and a molecular weight of 233.22 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid is 1S/C12H11NO4/c1-2-17-7-3-4-10-8 (5-7)11 (14)9 (6-13-10)12 (15)16/h3-6H,2H2,1H3, (H,13,14) (H,15,16) .Physical And Chemical Properties Analysis
6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid is a solid at room temperature .Scientific Research Applications
Chemical Properties
“6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid” has a CAS Number of 303121-10-0 and a molecular weight of 233.22 .
Synthesis of Ethynyl-3-hydroxyquinoline-4-carboxylic Acids
This compound has been used in the synthesis of 3-Hydroxyquinoline-4-carboxylic acids containing ethynyl moiety in the 6th and 8th positions . This synthetic approach is based on the Sonogashira cross-coupling and the Pfitzinger reaction .
Potential Cytotoxic Agents
The ethyl ester of the 6-trifluoromethoxy derivative of 4-hydroxyquinoline, which is structurally similar to “6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid”, has been tested as a matrix metalloproteinase inhibitor . This suggests potential applications of “6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid” in the development of cytotoxic agents.
Antibacterial Effects
The first 3-carboxyl-substituted 4-hydroxyquinoline with antibacterial effect was discovered serendipitously . This opens up the possibility of “6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid” being used in the development of new antibacterial agents.
NMDA Receptor Antagonist
4-Hydroxy-2-quinolones, which include “6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid”, have been found to act as selective antagonists at the glycine site of the NMDA receptor . This suggests potential applications in the treatment of conditions related to NMDA receptor dysfunction.
Inhibitor of RNA-dependent RNA Polymerase
A known drug derived by 4-hydroxy-2-quinolinone has been described to be an inhibitor of the RNA-dependent RNA polymerase enzyme transcribed by the Hepatitis C virus . This suggests potential applications of “6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid” in antiviral research.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid are currently unknown. This compound belongs to the quinoline family, which is known for its diverse biological activities . .
Mode of Action
Without specific target information, it’s challenging to describe the exact mode of action of 6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid. Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Given the broad-ranging activities of quinoline derivatives, it’s likely that multiple pathways could be affected . More detailed studies are required to understand the compound’s impact on biochemical pathways.
Result of Action
The molecular and cellular effects of 6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid’s action are currently unknown. As a member of the quinoline family, it may share some of the biological activities common to these compounds, such as antimicrobial, antimalarial, or anticancer effects . .
properties
IUPAC Name |
6-ethoxy-4-oxo-1H-quinoline-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-2-17-7-3-4-10-8(5-7)11(14)9(6-13-10)12(15)16/h3-6H,2H2,1H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRMATZBTAXOKFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)NC=C(C2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50349456 |
Source
|
| Record name | 6-ethoxy-4-hydroxyquinoline-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid | |
CAS RN |
51726-50-2, 303121-10-0 |
Source
|
| Record name | 6-Ethoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51726-50-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-ethoxy-4-hydroxyquinoline-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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